molecular formula C7H5ClO4 B034157 4-Chloro-3,5-dihydroxybenzoic acid CAS No. 102338-87-4

4-Chloro-3,5-dihydroxybenzoic acid

Cat. No. B034157
CAS RN: 102338-87-4
M. Wt: 188.56 g/mol
InChI Key: SQVGSLMYJNTJQV-UHFFFAOYSA-N
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Description

4-Chloro-3,5-dihydroxybenzoic acid is a chemical substance that can be used as a building block in organic synthesis . It is a derivative of p-salicylic acid with chloro substituents at C-3 and C-5 of the benzene ring . It is functionally related to benzoic acid and 4-hydroxybenzoic acid .


Molecular Structure Analysis

The molecular formula of 4-Chloro-3,5-dihydroxybenzoic acid is C7H5ClO4 . Its molecular weight is 188.565 Da . The IUPAC Standard InChI is InChI=1S/C7H4Cl2O3/c8-4-1-3 (7 (11)12)2-5 (9)6 (4)10/h1-2,10H, (H,11,12) .

Scientific Research Applications

Bioremediation

4-Chloro-3,5-dihydroxybenzoic acid, as a type of Chlorobenzoic Acids (CBAs), can be released into the environment from many different sources . One possible source of CBAs is usage as herbicides or insecticides in agriculture . They are also formed as intermediates during the degradation of some herbicides . The accumulation of CBAs in waste water or in soil can lead to the deceleration or inhibition of degradation of substances of which the CBAs are degradation products .

Metabolism in Living Organisms

CBAs are formed from the metabolism of certain drugs in living organisms, including mammals . For example, from the decomposition of indomethacin, an anti-inflammatory drug, arises 4-CBA .

Degradation of Polychlorinated Biphenyls (PCBs)

CBAs are formed during the degradation of PCBs by bacteria and white rot fungi . They are formed as final degradation products .

Antioxidant Capabilities

Hydroxybenzoic acids, including 4-Chloro-3,5-dihydroxybenzoic acid, are a prominent kind of phenolic acids . They are major aromatic secondary metabolites that impart food with typical organoleptic characteristics and link to many health benefits . They have enormous dietary health benefits such as anti-inflammatory, antioxidant, anti-allergenic, immunoregulatory, antimicrobial, antiatherogenic, antithrombotic, antidiabetic, anticancer processes, and cardioprotective capabilities .

Applications in Food Technology

Due to their health benefits, hydroxybenzoic acids are attracting an ever-growing awareness in food technology . They are anticipated to result in reversing some common illnesses such as inflammation, nervous system upsets, cerebrovascular or cardiovascular illnesses, and diabetes .

6. Applications in Medical, Cosmetic, and Pharmaceutical Industries Hydroxybenzoic acids are also attracting attention in extensive technical like medical, cosmetic, and pharmaceutical industries .

Safety and Hazards

The safety data sheet for a similar compound, 3,5-Dihydroxybenzoic acid, indicates that it may form combustible dust concentrations in air, cause skin irritation, serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

4-chloro-3,5-dihydroxybenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5ClO4/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2,9-10H,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SQVGSLMYJNTJQV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C(=C1O)Cl)O)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5ClO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20144915
Record name alpha-Resorcylic acid, 4-chloro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20144915
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

188.56 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloro-3,5-dihydroxybenzoic acid

CAS RN

102338-87-4
Record name alpha-Resorcylic acid, 4-chloro-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0102338874
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name alpha-Resorcylic acid, 4-chloro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20144915
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

Tribromoborane (318 μL, 3.29 mmol) was added dropwise to a solution of ethyl 4-chloro-3,5-dimethoxybenzoate (2) (115 mg, 0.470 mmol) in DCM (1.5 mL) at 0° C. and the mixture was stirred at the same temperature for 4 h. The reaction mixture was allowed to warm to RT and then poured cautiously in to iced water (5 mL). The mixture was extracted with EtOAc (3×5 mL), and the combined organic extracts were washed with brine (2×5 mL), dried over MgSO4 and evaporated in vacuo to give 4-chloro-3,5-dihydroxybenzoic acid (3) (72 mg, 78%) as a brown solid: m/z 187 [M−H]− (ES−).
Quantity
318 μL
Type
reactant
Reaction Step One
Quantity
115 mg
Type
reactant
Reaction Step One
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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